Cas no 98517-85-2 (Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-)

Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis- structure
98517-85-2 structure
Product name:Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-
CAS No:98517-85-2
MF:C24H34O2
MW:354.52556
CID:812772
PubChem ID:176725

Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-
    • (2,6-dimethyl-8-phenylmethoxyoctoxy)methylbenzene
    • DTXSID40913226
    • 98517-85-2
    • 1,1'-[(2,6-Dimethyloctane-1,8-diyl)bis(oxymethylene)]dibenzene
    • Inchi: InChI=1S/C24H34O2/c1-21(16-17-25-19-23-12-5-3-6-13-23)10-9-11-22(2)18-26-20-24-14-7-4-8-15-24/h3-8,12-15,21-22H,9-11,16-20H2,1-2H3
    • InChI Key: XBEKSUUELWZYBE-UHFFFAOYSA-N
    • SMILES: CC(CCCC(C)COCC1=CC=CC=C1)CCOCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 354.256
  • Monoisotopic Mass: 354.256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 449.5°C at 760 mmHg
  • Flash Point: 145.6°C
  • Refractive Index: 1.52

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